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Compound of Interest

Compound Name: 3-Chloro-4-fluorotoluene

Cat. No.: B074489 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of 3-Chloro-4-fluorotoluene (CAS

Number: 1513-25-3), a key chemical intermediate in the pharmaceutical and agrochemical

industries. This document is intended for researchers, scientists, and professionals in drug

development and chemical synthesis, offering detailed information on its chemical properties,

applications, and representative synthetic protocols.

Core Compound Identification
CAS Number: 1513-25-3[1][2][3]

Molecular Formula: C₇H₆ClF[1]

Molecular Weight: 144.57 g/mol [1][4]

Physicochemical and Safety Data
A summary of the key physical, chemical, and safety properties of 3-Chloro-4-fluorotoluene is

presented in the table below. This data is crucial for handling, storage, and application in a

laboratory or industrial setting.
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Property Value

IUPAC Name 2-chloro-1-fluoro-4-methylbenzene

Appearance Colorless to light yellow transparent liquid[2][3]

Boiling Point 167°C[2][3]

Flash Point 45.4°C[2][3]

Density 1.358 g/cm³[2][3]

Purity Typically ≥98%[2]

Water Content ≤0.5%[2]

Vapor Pressure 2.31 mmHg at 25°C[2]

Refractive Index n20/D 1.501[2]

UN Number UN1993[2]

Transport Hazard Class 3 (Flammable Liquid)[2]

Applications in Chemical Synthesis
3-Chloro-4-fluorotoluene is a versatile organic intermediate primarily utilized in the synthesis

of more complex molecules. Its halogenated structure, featuring both chlorine and fluorine

atoms on a toluene backbone, provides unique reactivity for targeted chemical modifications.[2]

Pharmaceutical Industry
In the pharmaceutical sector, this compound serves as a crucial building block in the

development of Active Pharmaceutical Ingredients (APIs).[1][2] The strategic placement of its

halogen atoms allows medicinal chemists to fine-tune the properties of drug molecules,

potentially influencing their efficacy, bioavailability, and metabolic pathways.[2]

Agrochemical Industry
Similarly, in the agrochemical field, 3-Chloro-4-fluorotoluene is a precursor for a range of crop

protection agents, including herbicides and pesticides.[2][3] Its use enables the development of
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more targeted and environmentally conscious agrochemical solutions by allowing for the

introduction of specific chemical functionalities.[2]

Logical Workflow in Chemical Synthesis
The following diagram illustrates the role of 3-Chloro-4-fluorotoluene as a key intermediate in

the production of high-value downstream products.

Workflow: 3-Chloro-4-fluorotoluene in Synthesis
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Caption: Role as a key chemical intermediate.

Representative Experimental Protocols
While specific industrial synthesis protocols for 3-Chloro-4-fluorotoluene are often proprietary,

a plausible laboratory-scale synthesis can be inferred from procedures for structurally similar

compounds. The synthesis of the related compound, 4-chloro-3-fluorotoluene, involves a multi-

step process including diazo, Sandmeyer, reduction, and Schiemann reactions, starting from o-

nitro-p-toluidine.[4]

A representative synthetic pathway for halogenated aromatic compounds often involves the

following key transformations.
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Representative Synthetic Pathway

Step 1: Diazotization

Step 2: Halogen Introduction

Step 3: Further Modification
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Caption: Generalized synthetic workflow.

Example Protocol: Synthesis of 4-chloro-3-
fluorotoluene[5]
This protocol for a related isomer illustrates the chemical principles involved.

Diazo-chlorination Optimal Conditions:
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Temperature: 50°C for the diazo reaction, 70°C for the chlorination.

Reaction Time: 2.5 hours.

Reagent Ratio: n(Fast Red Base GL) : n(cuprous chloride) = 1 : 0.55.

General Steps:

o-nitro-p-toluidine (Fast Red Base GL) undergoes a diazo reaction at an elevated

temperature.

A Sandmeyer reaction is then performed to introduce the chlorine atom.

The nitro group is subsequently reduced.

A Schiemann reaction is carried out to introduce the fluorine atom.

The final product is then purified, and its structure can be confirmed by IR and GC-MS.[4]

Handling and Safety
3-Chloro-4-fluorotoluene is a flammable liquid and vapor.[5] It is known to cause skin and

serious eye irritation, and may cause respiratory irritation.[5] Therefore, appropriate personal

protective equipment, including gloves, safety glasses, and respiratory protection, should be

used when handling this chemical. It should be stored in a cool, dry, and well-ventilated area

away from sources of ignition.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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